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Compound of Interest

Compound Name: Furyl hydroxymethyl ketone

Cat. No.: B046300 Get Quote

Essential Safety and Handling Guide for Furyl
Hydroxymethyl Ketone
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Furyl hydroxymethyl ketone in a laboratory setting. It is intended

for researchers, scientists, and professionals in drug development to ensure safe handling and

minimize exposure risks.

Chemical Identifier:

Compound Name Furyl hydroxymethyl ketone

Synonyms
1-(furan-2-yl)-2-hydroxyethanone, 2-

Hydroxyacetylfuran

CAS Number 17678-19-2

Molecular Formula C₆H₆O₃

Molecular Weight 126.11 g/mol
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Furyl hydroxymethyl ketone is considered a hazardous substance. Based on data for the

closely related compound 2-furyl methyl ketone, it should be handled with utmost care. The

primary hazards include potential moderate flammability and irritation to the skin and eyes.[1]

Inhalation and ingestion are also potential routes of exposure that must be avoided.

Summary of Required Personal Protective Equipment:

Protection Type Recommended Equipment

Eye/Face Protection
Chemical safety goggles or a face shield where

splashing is possible.

Skin Protection

- Gloves: Butyl or nitrile rubber gloves are

recommended for handling ketones.[2][3]

Ensure gloves are of a suitable thickness and

are inspected before use. - Lab Coat: A flame-

resistant lab coat should be worn. - Footwear:

Closed-toe shoes are mandatory.

Respiratory Protection

A NIOSH-approved respirator with an organic

vapor cartridge is required if working outside of

a fume hood or if vapors/aerosols are likely to

be generated.[4]

Operational Plan: Step-by-Step Handling
Procedures
1. Engineering Controls:

Ventilation: All handling of Furyl hydroxymethyl ketone must be conducted in a certified

chemical fume hood to minimize inhalation exposure.[5]

Eyewash and Safety Shower: An operational eyewash station and safety shower must be

readily accessible in the immediate work area.[4]

2. Pre-Handling Checklist:

Confirm availability and proper functioning of all required PPE.
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Ensure the chemical fume hood is operational.

Locate the nearest fire extinguisher, spill kit, and first aid station.

Review the Safety Data Sheet (SDS) for Furyl hydroxymethyl ketone and any other

chemicals being used in the procedure.

3. Handling Protocol:

Donning PPE: Put on all required PPE before entering the designated handling area.

Transferring the Chemical:

Use a chemical-resistant spatula or scoop for solids.

For liquids, use a calibrated pipette or a graduated cylinder.

Avoid creating dust or aerosols.

During the Experiment:

Keep all containers with Furyl hydroxymethyl ketone tightly sealed when not in use.

Work with the smallest quantity of the chemical necessary for the experiment.

Avoid contact with skin, eyes, and clothing.[4]

Do not eat, drink, or smoke in the laboratory.

Post-Handling:

Thoroughly clean the work area with an appropriate solvent.

Wash hands and any exposed skin with soap and water after removing gloves.

4. Emergency Procedures:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing. Seek medical attention.[5]
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[5]

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Spill:

Evacuate the area.

Wear appropriate PPE, including respiratory protection.

Absorb the spill with an inert, non-combustible material (e.g., sand, vermiculite).

Collect the absorbed material into a sealed, labeled container for hazardous waste

disposal.

Ventilate the area and wash the spill site after material pickup is complete.

Disposal Plan
All waste containing Furyl hydroxymethyl ketone must be treated as hazardous waste.

Waste Collection:

Collect all liquid and solid waste in separate, clearly labeled, and sealed containers.

Do not mix with other incompatible waste streams.

Container Labeling:

Label waste containers with "Hazardous Waste," the full chemical name ("Furyl
hydroxymethyl ketone"), and the associated hazards (e.g., "Flammable," "Irritant").

Storage:
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Store waste containers in a designated, well-ventilated, and secondary containment area

away from heat and ignition sources.

Disposal:

Arrange for disposal through your institution's Environmental Health and Safety (EHS)

office or a licensed hazardous waste disposal contractor.

Follow all local, state, and federal regulations for hazardous waste disposal.

Logical Workflow for Safe Handling
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Caption: Logical workflow for the safe handling of Furyl hydroxymethyl ketone.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b046300?utm_src=pdf-body-img
https://www.benchchem.com/product/b046300?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046300?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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